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A guide for researchers, scientists, and drug development professionals.

This guide provides a comparative analysis of the environmental, economic, and social impacts

of oil and gas extraction in two prominent subarctic regions: Sakhalin Island in Russia and the

state of Alaska in the United States. Both regions are rich in hydrocarbon resources and

present unique operational and environmental challenges. This document summarizes key

quantitative data, outlines experimental protocols for impact assessment, and visualizes

complex relationships to offer a comprehensive overview for researchers and professionals.

Data Presentation
The following tables provide a structured comparison of key quantitative data related to the oil

and gas industry in Sakhalin and Alaska.

Table 1: Economic and Production Indicators
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Indicator Sakhalin Alaska

Oil Production

Sakhalin-2 project reduced

output to 88,000 bpd in 2020.

[1]

North Slope production

averaged 496,106 bpd in

FY2019.[1]

Gas Production

The region produces 29 billion

cubic meters of natural gas

annually.[2]

13.08 billion cubic feet of

natural gas were produced

onshore on federal lands in

fiscal year 2014.[3]

Contribution to Regional

Economy

The oil and gas industry

accounted for 80% of

Sakhalin's industrial output by

2006.[4] The Gross Regional

Product was estimated at 1.8

trillion rubles in 2024.[2]

The oil and gas industry

supported 16% of the state's

jobs and contributed 47% to

state revenue in 2022. The

industry contributed $19.4

billion to the state's GDP in

2019.[5]

Investment

The volume of investments in

fixed assets is estimated at

350 billion rubles in 2024.[2]

The industry plans to invest

$14 billion in new fields and

existing fields through 2028.

Corporate Revenue

Sakhalin Energy's revenue

amounted to US$ 4,383 million

in 2020.[1]

The oil and gas industry paid

$4.5 billion in tax and royalty

payments in 2022.[2]
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://en.wikipedia.org/wiki/Sakhalin_Energy
https://en.wikipedia.org/wiki/Sakhalin_Energy
https://investinsakhalin.ru/en/about-regions/
https://www.researchgate.net/publication/271423089_Bayesian_inference_in_oil_spill_response_management
https://www.winne.com/ru/publications/tapping-into-the-energy-resources
https://investinsakhalin.ru/en/about-regions/
https://portal.aoos.org/#metadata/7a9d740e-6dbe-4368-8335-50e2bc49d807/d55cc214-b410-11e5-95e9-00265529168c
https://investinsakhalin.ru/en/about-regions/
https://en.wikipedia.org/wiki/Sakhalin_Energy
https://investinsakhalin.ru/en/about-regions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Indicator Sakhalin Alaska

Employment
Sakhalin Energy employed

2,230 people in 2020.[1]

The oil and gas industry

supported 69,250 jobs (direct

and indirect) in 2022. In 2022,

15 major oil and gas

companies directly employed

4,105 workers.[2]

Wages

The average salary in the

Sakhalin region is 130.4

thousand rubles.[2]

The oil and gas industry paid

$1.1 billion in wages in 2022.

[2]

Unemployment Rate

The Sakhalin Region has a

record low unemployment rate

of 0.3%.[2]

The unemployment rate in

Alaska was 4.5% in October

2023.

Population

The population of the Sakhalin

region was 457.6 thousand

people as of January 1, 2024.

[2]

The population of Alaska was

approximately 733,391 in

2020.

Social Issues

Rise in prostitution, HIV/AIDS,

and violence against women

linked to the influx of foreign

male workers.[6]

Social and economic effects

have been large, and both

positive and negative.[7]

Table 3: Environmental Impact Indicators (Oil Spills)
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Indicator Sakhalin Alaska

Reported Spills

A large oil spill occurred in

2016 from a pipeline at the

Ekhabi oilfield, with estimates

of one to two thousand barrels

spilled.[8] In late January

2009, over 120 birds drenched

in oil were found along the

Aniva Bay coast.[9]

Approximately 2,000 oil and

hazardous substance spills

occur on average each year.

[10] Between 2006 and 2009,

nearly 660,000 gallons of oil,

natural gas, and wastewater

were spilled on the North

Slope.[11]

Major Incidents

A Chinese cargo vessel went

aground on Sakhalin Island in

early 2025, though no

immediate oil spillage was

reported.[12]

The Exxon Valdez oil spill in

1989 released over 10 million

US gallons of crude oil.[13]

Regulatory Oversight

Russian authorities have been

criticized for a lack of

enforcement and political will

to implement preventive

measures for oil spills.[14]

The Alaska Department of

Environmental Conservation

(ADEC) receives and responds

to an average of 2,300 spill

reports annually.[5][15]

Experimental Protocols
A comprehensive understanding of the impacts of oil and gas extraction relies on robust

scientific methodologies. Below are outlines of key experimental protocols and assessment

frameworks employed in both regions.

Environmental Impact Assessment (EIA)
Both Sakhalin and Alaska require Environmental Impact Assessments for oil and gas projects.

The general process, while varying in specific regulatory details, follows a common framework.

Typical EIA Workflow:

Screening: Determining if an EIA is required based on the project's scale and potential

impacts.
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Scoping: Identifying the key environmental and social issues to be assessed, involving

stakeholders such as local communities, scientific experts, and government agencies.

Baseline Studies: Collecting data on the existing environmental and social conditions of the

project area. This includes flora, fauna, air and water quality, and socio-economic

parameters.

Impact Prediction and Assessment: Identifying and predicting the potential positive and

negative impacts of the project. This involves quantitative modeling and qualitative analysis.

Mitigation Measures: Proposing measures to avoid, reduce, or remedy adverse impacts.

Reporting: Compiling the findings into an Environmental Impact Statement (EIS).

Review and Decision-Making: The EIS is reviewed by regulatory bodies and the public,

leading to a decision on project approval.

Monitoring: Post-approval monitoring to ensure compliance with mitigation measures and to

track actual impacts.

Social Impact Assessment (SIA)
Socio-economic impacts are a critical component of the overall assessment. Methodologies for

SIA often involve a combination of quantitative and qualitative approaches.

Key Components of an SIA:

Community Profiling: Gathering demographic, economic, and social data of the affected

communities.

Stakeholder Engagement: Conducting interviews, surveys, and public meetings to

understand community concerns and aspirations.

Impact Identification: Identifying potential impacts on employment, local economy, public

services, cultural heritage, and community health and well-being.

Analysis of Distribution of Impacts: Assessing how different groups within the community

may be disproportionately affected.
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Development of Mitigation and Enhancement Measures: Proposing strategies to manage

negative impacts and enhance positive benefits.

Specific Monitoring Protocols
Marine Mammal Monitoring (Seismic Surveys): To mitigate the impact of seismic surveys on

marine mammals, a common protocol involves:

Exclusion Zones: Establishing a safety zone around the seismic source.

Visual and Acoustic Monitoring: Employing marine mammal observers (MMOs) and

passive acoustic monitoring (PAM) to detect the presence of marine mammals before and

during operations.

Soft Starts: Gradually increasing the intensity of the sound source to allow marine

mammals to leave the area.

Shutdown Procedures: Halting operations if marine mammals enter the exclusion zone.

[16]

Oil Spill Response and Monitoring (Alaska): The Alaska Department of Environmental

Conservation (ADEC) oversees a comprehensive oil spill prevention and response program.

Key elements include:

Contingency Plans: Mandating detailed oil spill response plans from operators.

Geographic Response Strategies (GRS): Pre-defined, site-specific plans for protecting

sensitive areas.[17]

Use of Dispersants: Strict protocols for the approval and application of chemical

dispersants under specific conditions.[10]

Regular Drills and Exercises: Conducting announced and unannounced exercises to test

the readiness of response teams.[7]

Environmental Monitoring (Sakhalin): The Sakhalin-2 project includes a comprehensive

environmental monitoring program. For instance, a Laboratory Information Management
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System (LIMS) is utilized for managing data from environmental monitoring, including quality

testing of oil and gas, process monitoring, and testing at upstream facilities.[18]

Mandatory Visualization
The following diagrams, created using the DOT language, illustrate key processes and

relationships discussed in this guide.
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Caption: A flowchart of the typical Environmental Impact Assessment (EIA) process.
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Caption: Cascading impacts of an oil spill on the environment and society.
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Caption: The economic multiplier effect of the oil and gas industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sakhalin Energy - Wikipedia [en.wikipedia.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b150552?utm_src=pdf-body-img
https://www.benchchem.com/product/b150552?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sakhalin_Energy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Инвест-портал [investinsakhalin.ru]

3. researchgate.net [researchgate.net]

4. Sakhalin: Tapping into the energy resources. - WINNE - World Investment News
[winne.com]

5. Ocean Data Explorer [portal.aoos.org]

6. bankwatch.org [bankwatch.org]

7. Spill Response Exercises | AK Dept. of Environmental Conservation [dec.alaska.gov]

8. researchgate.net [researchgate.net]

9. livemint.com [livemint.com]

10. dec.alaska.gov [dec.alaska.gov]

11. Alaska Environmental Studies | Bureau of Ocean Energy Management [boem.gov]

12. Sakhalin 2 [charteredpm.com]

13. ExxonMobil to discontinue operations at Sakhalin-1, make no new investments in Russia
[corporate.exxonmobil.com]

14. Sakhalin Energy - Graduate development programme [sakhalinenergy.ru]

15. Sakhalin oil development and countermeasures for prevention and combating oil spills in
Japan | Ocean Newsletter | The Ocean Policy Research Institute [spf.org]

16. Environment - Alaska | Bureau of Ocean Energy Management [boem.gov]

17. arctic.gov [arctic.gov]

18. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [Comparative Analysis of Oil and Gas Extraction
Impacts: Sakhalin vs. Alaska]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150552#comparative-study-of-oil-and-gas-extraction-
impacts-sakhalin-vs-alaska]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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